Cas no 57289-11-9 (1,10-Dimethyl-2,4,6,8-tetrathiaadamantane)

1,10-Dimethyl-2,4,6,8-tetrathiaadamantane structure
57289-11-9 structure
Product Name:1,10-Dimethyl-2,4,6,8-tetrathiaadamantane
CAS No:57289-11-9
MF:C8H12S4
MW:236.440876960754
CID:2183817
PubChem ID:616758
Update Time:2024-02-29

1,10-Dimethyl-2,4,6,8-tetrathiaadamantane Chemical and Physical Properties

Names and Identifiers

    • 1,10-Dimethyl-2,4,6,8-tetrathiaadamantane
    • Inchi: 1S/C8H12S4/c1-4-6-9-5-3-8(2,11-6)12-7(4)10-5/h4-7H,3H2,1-2H3/t4?,5?,6-,7+,8?
    • InChI Key: XUUOSTKWCBSBOK-GLXUGZOWSA-N
    • SMILES: S1[C@@H]2C(C)[C@H]3SC(CC1(C)S3)S2

Computed Properties

  • Exact Mass: 235.98218508g/mol
  • Monoisotopic Mass: 235.98218508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101
  • XLogP3: 4.1
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd